Cas no 2138095-14-2 (N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide
• CAS No: 2138095-14-2
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 6234624
• PubChem ID: 165960047
• Update Time: 2025-11-05

N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167417
• 2138095-14-2
• N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C17H19N3O5S/c1-17(2)10-15(14-9-11(18)3-8-16(14)25-17)19-26(23,24)13-6-4-12(5-7-13)20(21)22/h3-9,15,19H,10,18H2,1-2H3
• InChI Key： DNKYMEGJTQSNID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C2C=C(C=CC=2OC(C)(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 377.10454189g/mol
• Monoisotopic Mass: 377.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 136Ų

Additional information on N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138095-14-2)

N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide (CAS 2138095-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzopyran core and sulfonamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological pathways.

The molecular structure of N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide includes a 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran moiety linked to a 4-nitrobenzenesulfonamide group. This combination of functional groups contributes to its distinctive chemical properties, such as solubility, stability, and reactivity. The presence of the nitro group enhances its potential for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide has been explored for its role in targeting specific enzymes and receptors. Its sulfonamide component is known to interact with various biological targets, which has led to investigations into its use as a potential therapeutic agent. The compound's ability to bind to proteins and influence cellular processes makes it a valuable tool in medicinal chemistry.

One of the key areas of interest for CAS 2138095-14-2 is its application in the development of novel anti-inflammatory and antioxidant agents. The benzopyran scaffold is frequently found in bioactive molecules, and researchers are leveraging this to design derivatives with enhanced efficacy. Additionally, the nitro group's electron-withdrawing properties can be utilized to fine-tune the compound's pharmacokinetic profile.

The synthesis of N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide involves multi-step organic reactions, often starting from commercially available 2,2-dimethylchromene derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These analytical methods ensure that the final product meets the stringent requirements for research and industrial applications.

From a commercial perspective, CAS 2138095-14-2 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its demand is driven by ongoing research into small-molecule therapeutics and drug discovery platforms. Companies focusing on precision medicine and targeted therapies are particularly interested in this compound due to its potential to address unmet medical needs.

In the context of green chemistry, efforts are being made to optimize the synthesis of N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader trend of developing eco-friendly chemical processes in the pharmaceutical industry.

Future research directions for CAS 2138095-14-2 include exploring its potential in neuroprotective and cardiovascular applications. The compound's unique structure offers opportunities for designing analogs with improved selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of new therapeutic uses for this molecule.

For researchers and industry professionals, understanding the regulatory and safety aspects of N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide is crucial. Proper handling, storage, and disposal procedures must be followed to ensure compliance with laboratory and environmental standards. Material Safety Data Sheets (MSDS) provide detailed guidelines for the safe use of this compound.

In summary, N-(6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4-nitrobenzene-1-sulfonamide (CAS 2138095-14-2) represents a fascinating area of study in modern chemistry and pharmacology. Its versatile structure, combined with its potential biological activities, makes it a compound of significant interest for future scientific and medical advancements. As research progresses, this molecule may play a pivotal role in the development of next-generation therapeutics.